Cas no 1361113-37-2 (N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride)

• Product Name: N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride
• CAS No: 1361113-37-2
• MF: C₁₀H₁₈Cl₂N₄
• MW: 265.182719707489
• MDL: MFCD21606244
• CID: 4696849
• Update Time: 2025-05-20

N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(pyrrolidin-3-yl)pyrimidin-2-amine dihydrochloride
• Dimethyl-(4-pyrrolidin-3-yl-pyrimidin-2-yl)-amine dihydrochloride
• N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride

• MDL： MFCD21606244
• Inchi： 1S/C10H16N4.2ClH/c1-14(2)10-12-6-4-9(13-10)8-3-5-11-7-8;;/h4,6,8,11H,3,5,7H2,1-2H3;2*1H
• InChI Key： XKYNKWBBTNDHQN-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CN=C(N(C)C)N=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine;dihydrochloride

Recent Advances in the Study of N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine Dihydrochloride (CAS: 1361113-37-2)

N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride (CAS: 1361113-37-2) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in the context of neurological disorders and cancer. This research brief synthesizes the latest findings related to this compound, highlighting its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the most notable advancements in the study of this compound is its identification as a potent inhibitor of specific kinase enzymes involved in cell proliferation and survival. Recent in vitro and in vivo studies have demonstrated its efficacy in suppressing tumor growth in various cancer models, including glioblastoma and non-small cell lung cancer. The compound's ability to cross the blood-brain barrier further enhances its potential for treating central nervous system malignancies. Researchers have also explored its synergistic effects when combined with existing chemotherapeutic agents, suggesting a promising avenue for combination therapy.

In addition to its anticancer properties, N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride has shown promise in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. Preclinical studies indicate that the compound may have applications in treating neurodegenerative diseases such as Parkinson's and Alzheimer's, as well as psychiatric disorders like depression and schizophrenia. The dihydrochloride salt form of the compound has been optimized for improved solubility and bioavailability, addressing some of the challenges associated with its earlier formulations.

Recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile. These studies have revealed favorable oral bioavailability and a half-life conducive to once- or twice-daily dosing. However, researchers have also identified potential drug-drug interactions that warrant further investigation, particularly with respect to cytochrome P450 enzymes. Structural modifications and formulation optimizations are currently being explored to mitigate these issues and enhance the compound's therapeutic index.

The safety profile of N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride has been evaluated in both acute and chronic toxicity studies. While the compound exhibits a generally favorable safety margin, dose-dependent hepatotoxicity has been observed in some animal models. Ongoing research aims to elucidate the mechanisms underlying these adverse effects and develop strategies to minimize them. Several pharmaceutical companies have expressed interest in advancing this compound into clinical trials, with Phase I studies anticipated to begin within the next two years.

In conclusion, N,N-Dimethyl-4-pyrrolidin-3-ylpyrimidin-2-amine dihydrochloride represents a promising therapeutic candidate with diverse potential applications in oncology and neurology. Continued research into its molecular targets, optimized formulations, and clinical potential is expected to yield significant advancements in the coming years. The compound's unique chemical structure (CAS: 1361113-37-2) and biological activity profile position it as a valuable tool for both basic research and drug development efforts in the chemical biology and pharmaceutical industries.